2-Phenyl-2-(piperidin-4-yl)acetamide

• IUPAC Name: 2-phenyl-2-piperidin-4-ylacetamide
• InChI: InChI=1S/C13H18N2O/c14-13(16)12(10-4-2-1-3-5-10)11-6-8-15-9-7-11/h1-5,11-12,15H,6-9H2,(H2,14,16)
• InChI Key: SVWIDMNGSODSJO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(C2=CC=CC=C2)C(=O)N
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

2-Phenyl-2-(piperidin-4-yl)acetamide, also known as PPA, is a chemical compound that has been extensively studied for its various properties. It is a white crystalline powder that is soluble in water and ethanol. PPA is widely used in scientific research due to its unique properties, which make it an effective tool for studying various biological processes.

Scientific Research Applications

Anxiolytic Applications

2-Phenyl-2-(piperidin-4-yl)acetamide derivatives have been studied for their potential use as anxiolytics. One study identified derivatives with good oral activity in animal models predictive of clinical efficacy for the treatment of anxiety, highlighting modest affinity for neurokinin NK-1 and 2 receptors, which are involved in mood and emotion regulation (Kordik et al., 2006).

Enzyme Inhibition

Some derivatives of this compound have been synthesized and evaluated for enzyme inhibition properties. For instance, their activity against acetylcholinesterase and butyrylcholinesterase enzymes has been explored, with some compounds showing promising activity in this domain (Khalid et al., 2014).

Antibacterial Activity

Several studies have synthesized derivatives of this compound and assessed their antibacterial properties. For example, a study synthesized N-substituted derivatives and screened them against Gram-negative and Gram-positive bacteria, with some compounds exhibiting moderate to high antibacterial activity (Khalid et al., 2016).

DNA and Protein Binding

Investigations into the DNA-binding interactions of certain derivatives have been conducted. Studies involving UV, visible, and emission studies suggest that these compounds interact with DNA via intercalation. Additionally, their ability to bind with proteins like BSA has been examined, indicating a potential for complex biological interactions (Raj, 2020).

Sleep Disorders Treatment

In the field of sleep disorders, certain derivatives have shown potential. For example, a study identified a compound as a potent inverse agonist at H3R with selectivity over other targets and demonstrated significant wake-promoting effects, supporting its potential use in treating sleep disorders (Nirogi et al., 2019).

Safety and Hazards

While specific safety and hazards data for “2-Phenyl-2-(piperidin-4-yl)acetamide” is not available, it’s generally recommended to avoid breathing mist, gas, or vapors of similar compounds, avoid contact with skin and eyes, and use personal protective equipment.

Mechanism of Action

Target of Action

The primary target of 2-Phenyl-2-(piperidin-4-yl)acetamide is the soluble epoxide hydrolase (sEH) . This enzyme plays a crucial role in the metabolism of endogenous epoxyeicosatrienoic acids, which are involved in various physiological processes such as inflammation and pain sensation .

Mode of Action

This compound acts as a pharmacological inhibitor of sEH . By inhibiting this enzyme, the compound prevents the breakdown of epoxyeicosatrienoic acids, thereby increasing their levels in the body . This leads to a reduction in pain and inflammation .

Biochemical Pathways

The inhibition of sEH affects the epoxyeicosatrienoic acid pathway . Under normal conditions, sEH metabolizes epoxyeicosatrienoic acids into less active diols . When seh is inhibited by this compound, the levels of epoxyeicosatrienoic acids increase, leading to enhanced anti-inflammatory and analgesic effects .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the modulation of inflammatory and pain pathways . By inhibiting sEH and increasing the levels of epoxyeicosatrienoic acids, the compound can reduce inflammation and alleviate pain .